![molecular formula H2Na2O7Sb2 B15124028 Disodium;hydroxy-[hydroxy(oxido)stiboryl]oxystibinate](/img/structure/B15124028.png)
Disodium;hydroxy-[hydroxy(oxido)stiboryl]oxystibinate
Overview
Description
Preparation Methods
The preparation of disodium;hydroxy-[hydroxy(oxido)stiboryl]oxystibinate involves the reaction of antimony trioxide with sodium hydroxide. The reaction is typically carried out in an aqueous medium, followed by crystallization and drying to obtain the final product. Industrial production methods often involve the use of ozone as an oxidizing agent to improve the yield and purity of the compound .
Chemical Reactions Analysis
Disodium;hydroxy-[hydroxy(oxido)stiboryl]oxystibinate undergoes various chemical reactions, including oxidation and reduction. Common reagents used in these reactions include strong acids and bases. The major products formed from these reactions depend on the specific conditions and reagents used. For example, in the presence of strong acids, the compound can be converted to antimony pentoxide .
Scientific Research Applications
Disodium;hydroxy-[hydroxy(oxido)stiboryl]oxystibinate has several scientific research applications. It is used as a glass clarifying agent in the production of high-quality glass, including solar glass. It is also used as a flame retardant in plastics and textiles. Additionally, the compound has applications in the field of analytical chemistry as a reagent for the detection of certain metal ions .
Mechanism of Action
The mechanism of action of disodium;hydroxy-[hydroxy(oxido)stiboryl]oxystibinate involves its ability to interact with metal ions and other chemical species. The compound can form complexes with metal ions, which can alter their chemical properties and reactivity. This property is particularly useful in its applications as a glass clarifying agent and flame retardant .
Comparison with Similar Compounds
Disodium;hydroxy-[hydroxy(oxido)stiboryl]oxystibinate is similar to other antimony-based compounds, such as antimony trioxide and antimony pentoxide. it has unique properties that make it particularly suitable for certain applications. For example, its ability to form stable complexes with metal ions makes it an effective glass clarifying agent. Other similar compounds include potassium pyroantimonate and sodium antimonate .
Properties
Molecular Formula |
H2Na2O7Sb2 |
|---|---|
Molecular Weight |
403.51 g/mol |
IUPAC Name |
disodium;hydroxy-[hydroxy(oxido)stiboryl]oxystibinate |
InChI |
InChI=1S/2Na.2H2O.5O.2Sb/h;;2*1H2;;;;;;;/q2*+1;;;;;;2*-1;2*+1/p-2 |
InChI Key |
RURQIMRKMDEGBS-UHFFFAOYSA-L |
Canonical SMILES |
O[Sb](=O)([O-])O[Sb](=O)(O)[O-].[Na+].[Na+] |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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